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Compound of Interest

Strontium permanganate
Compound Name: )
trihydrate

Cat. No.: B577955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial synthesis of strontium
permanganate trihydrate, Sr(MnOa4)2:3H20. The document details the established synthetic
methodology, physical and chemical properties, and the logical workflow of the preparation
process. This guide is intended for professionals in chemical research and development who
require a thorough understanding of this inorganic compound.

Introduction

Strontium permanganate trihydrate is an inorganic compound characterized by its purple,
cubic crystalline structure. While its applications are not as widespread as other permanganate
salts, its synthesis and properties are of interest to researchers in inorganic chemistry and
materials science. This document outlines the seminal method for its preparation as first
described by Ferrari and Biagini Cingi in 1966.

Physicochemical Properties

A summary of the key quantitative data for strontium permanganate trihydrate is presented
in the table below for easy reference and comparison.
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Property Value Reference
Chemical Formula Sr(MnQa4)2-3H20 [1]

Molar Mass 379.54 g/mol [1]
Appearance Purple cubic crystals [1]
Decomposition Temperature 175 °C [1]
Solubility in Water 2.59/100 g of solvent (at 0 °C)  [1]

Density 2.75 g/lcm3 (at 20 °C) [1]

Crystal System Cubic

Space Group P213

Experimental Protocol: Synthesis of Strontium
Permanganate Trihydrate

The synthesis of strontium permanganate trihydrate is based on a double displacement
reaction in an aqueous medium, followed by precipitation of an insoluble byproduct and
subsequent crystallization of the desired product.

Principle

The core of the synthesis involves the reaction of aqueous solutions of silver permanganate
(AgMnOa4) and strontium chloride (SrClz). The low solubility of silver chloride (AgCl) in water
drives the reaction towards the formation of strontium permanganate in the solution.

Reaction Stoichiometry

The balanced chemical equation for the synthesis is as follows:

2 AgMnOa(aq) + SrClz(aq) — Sr(MnOa)2(aq) + 2 AgCI(s)
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SrClz (aq) + 2 AgMnOa4 > 2 AgCl (s)
Strontium Chloride Silver Chloride
2 AgMnOa (aq) + SrCl2 > Sr(MnQOa)2 (aq)
Silver Permanganate Strontium Permanganate

Click to download full resolution via product page

Chemical reaction for the synthesis of strontium permanganate.

Materials and Reagents

e Silver Permanganate (AgMnQa)
o Strontium Chloride (SrClz2)
« Distilled or Deionized Water

Note: Quantitative details regarding the concentrations and volumes of the reactant solutions
are not explicitly provided in the seminal literature. It is recommended to use stoichiometric
amounts of the reactants based on their molar masses to ensure complete precipitation of
silver chloride.

Procedure

e Preparation of Reactant Solutions: Prepare separate aqueous solutions of silver
permanganate and strontium chloride.

» Reaction: Mix the aqueous solutions of silver permanganate and strontium chloride. A
precipitate of silver chloride will form immediately.

« Filtration: Filter the reaction mixture to remove the solid silver chloride precipitate. The filtrate
now contains the aqueous strontium permanganate.

» Crystallization: Transfer the filtrate to a desiccator and allow the solvent to evaporate slowly.
This will yield dark violet, hygroscopic crystals of strontium permanganate trihydrate.
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« |solation and Storage: Carefully collect the crystals. Due to their hygroscopic nature, they
should be stored in a tightly sealed container in a dry environment.

Experimental Workflow

The logical flow of the experimental procedure is visualized in the following diagram.
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Workflow for the synthesis of strontium permanganate trihydrate.

Safety Considerations

e Permanganate salts are strong oxidizing agents and should be handled with care.
e Avoid contact with combustible materials.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e The hygroscopic nature of the final product requires handling in a dry atmosphere to prevent
degradation.

Conclusion

This technical guide has detailed the initial synthesis of strontium permanganate trihydrate,
providing the necessary information for its preparation in a laboratory setting. While the
foundational methodology is well-established, a lack of specific quantitative data in the primary
literature necessitates careful experimental design based on stoichiometric principles. The
provided workflow and data tables serve as a valuable resource for researchers and
professionals engaged in the synthesis and characterization of inorganic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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